Methyl 1-(1-benzyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-(6-benzyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C25H24N4O4/c1-33-25(32)18-10-13-27(14-11-18)24(31)20-15-19-22(29(20)16-17-7-3-2-4-8-17)26-21-9-5-6-12-28(21)23(19)30/h2-9,12,15,18H,10-11,13-14,16H2,1H3
• InChI Key: NYNZMWMXSNMJGT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC3=C(N2CC4=CC=CC=C4)N=C5C=CC=CN5C3=O
• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.5 g/mol

Description

Methyl 1-(1-benzyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C25H24N4O4 and its molecular weight is 444.491. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Methodologies and Reactions

  A variety of synthetic strategies have been employed to create structurally related compounds, demonstrating the versatility of these molecules in organic synthesis. For instance, the preparation of Methyl 4-oxiranylmethyl-4H-furo[3,2-b]pyrroles and derivatives by reacting starting compounds with chloromethyloxirane showcases the compound's potential in generating N-2-hydroxy-3-heteroaminopropyl-substituted compounds or substituted 4,5-dihydrofuro[2',3':4,5]pyrrolo[2,1-c][1,4]oxazin-8-ones through oxirane ring opening by heterocyclic amines (Krutošíková et al., 2001).

• Reactions of Functionalized Pyridines

  The reaction of 4-hydroxy-6-methyl-2-pyridone with various reactants to afford corresponding 4H-pyrano[3,2-c]pyridines, and the subsequent manipulation into fused systems, highlights a methodology for creating complex heterocyclic structures, illustrating the chemical flexibility and reactivity of pyridine derivatives (Mekheimer et al., 1997).

• Molecular and Crystal Structures

  Studies on molecular and crystal structures of derivatives, including 1-methyl-2-Oxo-3-acetoxy-4-hydroxy-4-(Phenyl)piperidine, reveal insights into the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals. Such research aids in understanding the physical and chemical properties of these compounds at the molecular level (Kuleshova & Khrustalev, 2000).

Potential Biological Activities

• Analgesic Properties: The chemical modification of pyridine moieties in certain molecules, aiming to optimize biological properties, has been explored. For example, the synthesis and evaluation of N-(benzyl)-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides for their analgesic properties indicate that specific modifications can enhance biological activity, showcasing the potential of these compounds in medicinal chemistry (Ukrainets et al., 2015).